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Compound of Interest

Compound Name:
Mast Cell Degranulating Peptide

HR-2

Cat. No.: B612611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Mast Cell Degranulating
Peptide HR-2 (HR-2) in research applications. HR-2 is a 14-amino acid peptide isolated from

the venom of the giant hornet, Vespa orientalis. It is a potent secretagogue for mast cells,

inducing the release of histamine and other inflammatory mediators.

Product Information
Property Value Source

Molecular Weight ~1523.0 g/mol [1][2][3][4]

Molecular Formula C₇₇H₁₃₅N₁₇O₁₄ [1][4]

Amino Acid Sequence

H-Phe-Leu-Pro-Leu-Ile-Leu-

Gly-Lys-Leu-Val-Lys-Gly-Leu-

Leu-NH₂

[4]

Solubility Soluble in water [5]

Storage

Store lyophilized peptide at

-20°C. Reconstituted solutions

can be stored in aliquots at

-20°C or -80°C to avoid

repeated freeze-thaw cycles.
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Calculating Molar Concentration
To prepare a stock solution of HR-2, follow these steps:

Determine the mass of the peptide: Weigh the lyophilized HR-2 accurately.

Calculate the number of moles: Use the following formula: Moles = Mass (g) / Molecular

Weight ( g/mol )

Determine the desired volume of solvent: Decide on the final volume of your stock solution

(e.g., 1 mL).

Calculate the molar concentration: Use the following formula: Molarity (M) = Moles / Volume

(L)

Example Calculation for a 1 mM Stock Solution:

Mass of HR-2: 1 mg = 0.001 g

Molecular Weight of HR-2: ~1523.0 g/mol

Moles of HR-2: 0.001 g / 1523.0 g/mol = 6.56 x 10⁻⁷ mol

Desired Volume: 1 mL = 0.001 L

To make a 1 mM (1 x 10⁻³ M) stock solution, you would need to dissolve 1 mg of HR-2 in:

*Volume (L) = Moles / Molarity = 6.56 x 10⁻⁷ mol / 1 x 10⁻³ mol/L = 6.56 x 10⁻⁴ L = 0.656 mL

= 656 µL of a suitable solvent (e.g., sterile, nuclease-free water or a buffer appropriate for

your assay).

Experimental Workflow for Molar Concentration Calculation
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Inputs

Calculation Steps
Output

Mass of HR-2 (g)

Calculate Moles
(Mass / MW)Molecular Weight of HR-2 (g/mol)

Desired Final Volume (L)

Calculate Molar Concentration
(Moles / Volume) Molar Concentration (M)
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Preparation

Experiment

Assay

Analysis

Seed Mast Cells

Wash Cells

Prepare HR-2 Dilutions

Stimulate with HR-2

Incubate (37°C)

Collect Supernatant

Add β-hexosaminidase Substrate

Incubate (37°C)

Add Stop Solution

Read Absorbance (405 nm)

Calculate % Degranulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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